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Chemical Properties & Stability

The table below summarizes the key stability-related properties of Glycyl-dl-serine (CAS 687-38-7) for a

quick reference [1] [2].

Property Value | Description Relevance to Stability

Molecular C5H10N204 [1] [2] Defines basic chemical identity.

Formula

Melting Point 207 °C [1] Indicates thermal stability at high temperatures.
Storage Temp. -20°C [1] [2] Critical for long-term stability; prevents degradation.
Form Solid (White to Off-White Physical form for handling and storage.

Stability Note

Water
Solubility

powder) [1] [2]

Hygroscopic [1]

Almost transparency /
Slightly soluble [1]

Crucial: Absorbs moisture from air, which can
facilitate hydrolysis or microbial growth.

Behavior in aqueous solutions, relevant for
experimental conditions.
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Troubleshooting FAQs

Here are answers to common questions and issues related to Glycyl-dl-serine stability.

¢ Q1: How should I store Glycyl-dl-serine to ensure its long-term stability?

o A: For long-term stability, store Glycyl-dl-serine at -20°C [1] [2]. The compound is also
hygroscopic [1], meaning it absorbs moisture from the air. Therefore, it must be kept in a
tightly sealed container in a dry environment. After each use, ensure the container is properly
resealed and returned to the recommended storage conditions to prevent moisture uptake and
decomposition.

¢ Q2: My Glycyl-dl-serine solution appears to have degraded. What are the likely causes?

o A: The most common causes of degradation are exposure to moisture and improper storage
temperature. The hygroscopic nature of the compound makes it susceptible to hydrolysis in
solution [1]. Additionally, the experimental literature suggests that the stability of amino acids
and dipeptides can be significantly influenced by the pH and the presence of electrolytes in
the solution [3] [4]. Review your buffer composition and pH.

¢ Q3: What is the safety profile of Glycyl-dl-serine?

o A: Based on the available safety data sheet (MSDS), Glycyl-dl-serine is not classified as a
hazardous substance [2]. No specific health hazards are reported. However, as with all
laboratory chemicals, it is good practice to avoid contact with skin and eyes, and to not inhale
the dust. General personal protective equipment (PPE) like gloves and safety glasses is
recommended [2].

Experimental Workflow & Stability Logic

The following diagrams, created with Graphviz, outline a general experimental workflow and the key factors

affecting stability.

Workflow for Solubility & Stability Studies

This diagram outlines a general experimental workflow for studying the solubility and stability of

compounds like Glycyl-dl-serine in different solutions, based on methodologies cited in the research [3] [4].
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Workflow for Solubility & Stability Studies
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Factors Influencing Chemical Stability

This diagram maps the logical relationships between primary factors that influence the stability of Glycyl-dI-

serine in solution, as identified in the search results.
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Factors Influencing Chemical Stability
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Filling the Information Gaps

The search results provide a solid foundation on basic properties but lack deep experimental details. To build

a comprehensive technical support guide, you would need to consult additional resources:

¢ Primary Scientific Literature: Search for papers specifically on Glycyl-dl-serine degradation
kinetics and stability in various buffers using databases like SciFinder or Reaxys.

o Detailed Experimental Protocols: The methodologies in the search results are mentioned at a high
level [3] [4]. For lab-ready instructions, you would need to find the full-text papers or specialized

laboratory manuals.
¢ Analytical Method Details: Information on specific techniques like HPLC or mass spectrometry for

detecting and quantifying degradation products was not present in the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 687-38-7 | CAS DataBase [chemicalbook.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s750447?utm_src=pdf-body-img
https://www.smolecule.com/products/s750447?utm_src=pdf-body
https://www.academia.edu/104431070/Solubility_and_transfer_Gibbs_free_energetics_of_glycine_DL_alanine_DL_nor_valine_and_DL_serine_in_aqueous_sodium_fluoride_and_potassium_fluoride_solutions_at_298_15_K
https://link.springer.com/article/10.1007/s10953-016-0527-1
https://www.smolecule.com/products/s750447?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/CASEN_687-38-7.htm
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

2. H-Gly- DL -Ser-OH | CAS#:687-38-7 | Chemsrc [chemsrc.com]
3. (PDF) Solubility and transfer Gibbs free energetics of glycine... [academia.edu]
4. Study of the Solubility and Transfer Thermodynamics of... [link.springer.com]

To cite this document: Smolecule. [Glycyl-dl-serine stability in solution]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b750447#glycyl-dl-serine-stability-in-

solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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